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Compound of Interest

Compound Name: trans-Hydroxy Glimepiride-d4

Cat. No.: B12403397 Get Quote

Technical Guide: trans-Hydroxy Glimepiride-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, metabolic

context, and analytical methodologies related to trans-Hydroxy Glimepiride-d4. This

deuterated metabolite of Glimepiride serves as a critical internal standard for pharmacokinetic

and bioanalytical studies.

Core Chemical Properties
trans-Hydroxy Glimepiride-d4 is a stable isotope-labeled version of trans-Hydroxy

Glimepiride, the primary active metabolite of the anti-diabetic drug Glimepiride. The inclusion of

four deuterium atoms provides a distinct mass difference, making it an ideal internal standard

for mass spectrometry-based quantification.[1][2]
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Property Value Reference

Molecular Formula C₂₄H₃₀D₄N₄O₆S [1][3][4]

Molecular Weight 510.64 g/mol [4][5]

CAS Number 2749985-37-1 [4][5][6]

Parent Drug Glimepiride [1]

Metabolic Precursor Glimepiride [2][7]

Appearance Solid (Assumed) [8]

Solubility
Very slightly soluble in DMSO,

slightly soluble in Methanol
[8]

Storage
Store at -20°C for long-term

stability
[9]

Stability
Stable for at least 4 years

when stored correctly
[9]

Metabolic Pathway of Glimepiride
Glimepiride undergoes extensive hepatic metabolism, primarily mediated by the cytochrome

P450 enzyme CYP2C9.[2][7] The initial and principal metabolic step is the oxidation of the

methyl group on the cyclohexyl ring, resulting in the formation of the active metabolite, trans-

Hydroxy Glimepiride (also known as M1).[2][7] This active metabolite is subsequently further

metabolized by cytosolic enzymes to the inactive carboxylic acid derivative, M2.[7]
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Metabolic Pathway of Glimepiride
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General Analytical Workflow for Glimepiride Metabolite Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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